Cas no 1212960-33-2 ((3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1212960-33-2
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 4563195
• Update Time: 2025-06-07

(3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-7-Fluoro-2,3-dihydrobenzofuran-3-amine
• (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C8H8FNO/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3,7H,4,10H2/t7-/m0/s1
• InChI Key： RMYMQTQTLUJTIX-ZETCQYMHSA-N
• SMILES： FC1=CC=CC2=C1OC[C@@H]2N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2

Additional information on (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine

Introduction to (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1212960-33-2)

(3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1212960-33-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The fluorine substitution and the benzofuran scaffold contribute to its distinct pharmacological properties, making it a valuable candidate for further investigation.

The (3R)-7-fluoro configuration of this compound is particularly noteworthy, as it influences the compound's stereochemistry and, consequently, its biological activity. The presence of the fluorine atom can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the benzofuran ring system provides a rigid structure that can facilitate specific interactions with target proteins, enhancing the compound's potency and selectivity.

Recent studies have explored the potential of (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine as a neuroprotective agent. Research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal damage.

In addition to its neuroprotective properties, (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine has also been investigated for its potential as an antidepressant. Preclinical studies have shown that this compound can effectively reduce depressive-like behaviors in animal models by modulating serotonin and dopamine neurotransmission. These findings suggest that (3R)-7-fluoro-substituted benzofurans may represent a novel class of antidepressants with improved efficacy and fewer side effects compared to existing treatments.

The pharmacokinetic profile of (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine has been extensively studied to ensure its suitability for clinical development. Data from in vitro and in vivo experiments indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine in human subjects. Early-phase trials have reported promising results, with no major adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore the full therapeutic potential of this compound.

In conclusion, (3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1212960-33-2) is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing the treatment of various diseases.